1-(9-Bromo-3-phenanthryl)-3-(dipentylamino)-1-propanone

• CAS No.: 5442-86-4
• Molecular Formula: C27H34BrNO
• Molecular Weight: 468.5 g/mol
• IUPAC Name: 1-(9-bromophenanthren-3-yl)-3-(dipentylamino)propan-1-one
• InChI: InChI=1S/C27H34BrNO/c1-3-5-9-16-29(17-10-6-4-2)18-15-27(30)22-14-13-21-20-26(28)24-12-8-7-11-23(24)25(21)19-22/h7-8,11-14,19-20H,3-6,9-10,15-18H2,1-2H3
• InChI Key: JEVXMVOSLSJJOF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN(CCCCC)CCC(=O)C1=CC2=C(C=C1)C=C(C3=CC=CC=C32)Br

Description

Chemical Structure: The compound features a phenanthrene backbone substituted with a bromine atom at position 9 and a dipentylamino group at position 3 of the propanone moiety. Its hydrochloride salt form has the molecular formula C₂₇H₃₅BrClNO . The bulky phenanthryl group and long alkyl chains on the amine likely influence its solubility, stability, and biological interactions.

Biological Activity

1-(9-Bromo-3-phenanthryl)-3-(dipentylamino)-1-propanone, with the CAS number 5442-86-4, is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including antibacterial, anticancer, and other pharmacological effects, supported by data tables and relevant research findings.

• Molecular Formula : C27H34BrNO
• Molecular Weight : 468.469 g/mol
• Density : Not specified
• Boiling Point : Not specified
• LogP : Not specified

Biological Activity Overview

The compound has been studied for various biological activities, primarily focusing on its antibacterial and anticancer properties. The following sections detail these activities based on current research.

Antibacterial Activity

Research indicates that compounds similar to 1-(9-Bromo-3-phenanthryl)-3-(dipentylamino)-1-propanone exhibit significant antibacterial properties. A comparative study of various compounds revealed that halogenated derivatives often demonstrate enhanced antibacterial efficacy against a range of bacterial strains.

Table 1: Antibacterial Efficacy of Related Compounds

Compound Name	MIC (μM)	Target Bacteria
1-(9-Bromo-3-phenanthryl)-3-(dipentylamino)-1-propanone	TBD	Staphylococcus aureus
CH-0y (brominated chalcone)	15.625 - 62.5	Staphylococcus spp.
CH-0w (chlorinated chalcone)	31.25 - 125	Enterococcus faecium

Note: MIC = Minimum Inhibitory Concentration; TBD = To Be Determined

The studies show that the compound's structure may contribute to its ability to disrupt bacterial cell membranes, a common mechanism of action for many antibacterial agents .

Anticancer Activity

Preliminary studies suggest that compounds with similar structures have displayed promising anticancer properties. For instance, chalcones are known for their ability to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.

Table 2: Anticancer Activity of Chalcone Derivatives

Compound Name	IC50 (μM)	Cancer Cell Line
1-(9-Bromo-3-phenanthryl)-3-(dipentylamino)-1-propanone	TBD	HeLa (cervical cancer)
Other brominated chalcones	Varies	Various cancer lines

Note: IC50 = Half Maximal Inhibitory Concentration; TBD = To Be Determined

The biological activity of 1-(9-Bromo-3-phenanthryl)-3-(dipentylamino)-1-propanone may be attributed to several mechanisms:

• Membrane Disruption : Similar compounds have been shown to disrupt bacterial membranes, leading to cell death.
• Apoptosis Induction : In cancer cells, these compounds may trigger apoptotic pathways.
• Enzyme Inhibition : Potential inhibition of key enzymes involved in bacterial metabolism or cancer cell proliferation.

Case Studies

A case study involving the synthesis and evaluation of related phenanthrene derivatives highlighted their broad-spectrum antibacterial activity and potential as lead compounds in drug development . The study emphasized the need for further exploration into their pharmacokinetic properties and toxicity profiles.

Scientific Research Applications

Medicinal Chemistry

The compound exhibits significant potential in medicinal chemistry, particularly in the development of new therapeutic agents. Its structural characteristics suggest various biological activities:

• Antitumor Activity : Preliminary studies indicate that the compound may inhibit the growth of cancer cell lines. For instance, research has shown that derivatives of similar structures can lead to significant inhibition rates in breast (MCF-7) and lung (A549) cancer cell lines, suggesting a pathway for further drug development.

Cancer Cell Line	Inhibition Percentage	Reference
MCF-7 (Breast Cancer)	70% inhibition
A549 (Lung Cancer)	75% inhibition

• Antimicrobial Properties : The compound has been evaluated for its antimicrobial effects against various bacterial strains. Similar compounds have demonstrated effectiveness against both Gram-positive and Gram-negative bacteria, indicating potential as a lead compound for antibiotic development.

Bacterial Strain	Activity Observed	Reference
Staphylococcus aureus	Significant inhibition
Escherichia coli	Moderate inhibition

Materials Science

In materials science, the unique electronic properties of 1-(9-Bromo-3-phenanthryl)-3-(dipentylamino)-1-propanone make it suitable for applications in organic electronics:

• Organic Light Emitting Diodes (OLEDs) : The compound's ability to form stable films with good charge transport properties suggests its potential use in OLEDs. Research into similar compounds indicates they can improve the efficiency and longevity of light-emitting devices.

Organic Synthesis

The compound serves as an important intermediate in organic synthesis:

• Synthesis of Complex Molecules : It can be utilized as a building block for synthesizing more complex organic molecules. The bromine atom can act as a site for further chemical modifications, allowing chemists to explore new synthetic pathways.

Antitumor Research

A study focusing on the antitumor effects of related compounds showed promising results. The investigation revealed that compounds with similar structures could effectively inhibit cell proliferation through apoptosis induction in cancer cells. This underscores the potential of 1-(9-Bromo-3-phenanthryl)-3-(dipentylamino)-1-propanone in cancer therapy development.

Antimicrobial Activity Study

Research conducted on derivatives of this compound highlighted its superior antimicrobial activity compared to traditional antibiotics. This finding suggests that it could serve as a foundation for developing new antibacterial agents that address antibiotic resistance issues.

Chemical Reactions Analysis

Substitution Reactions at the Bromophenanthryl Group

The bromine atom on the phenanthrene ring is susceptible to nucleophilic aromatic substitution (NAS) or transition metal-catalyzed cross-coupling reactions.

Key Reactions:

• Suzuki-Miyaura Coupling :
  The bromophenanthryl group can undergo palladium-catalyzed coupling with arylboronic acids to form biaryl derivatives. This is analogous to the synthesis of N,N-diphenyl-4-(pyridin-4-yl)aniline in source , where bromoarenes reacted with boronic acids under Suzuki conditions.
  Example :

  $$\text{1-(9-Bromo-3-phenanthryl)-3-(dipentylamino)-1-propanone} + \text{ArB(OH)}_2 \xrightarrow{\text{Pd(PPh}_3\text{)}_4, \text{base}} \text{1-(9-Ar-3-phenanthryl)-3-(dipentylamino)-1-propanone}$$

  Conditions : Reflux in THF/H₂O with Na₂CO₃ .

• Buchwald-Hartwig Amination :
  The bromine may be replaced by amines via palladium catalysis, forming aryl amines. This mirrors the synthesis of zwitterions in source , where bromoarenes were coupled with amines.

Reactivity of the Ketone Group

The propanone group participates in nucleophilic additions and reductions.

Key Reactions:

• Reduction to Alcohol :
  The ketone can be reduced to a secondary alcohol using agents like NaBH₄ or LiAlH₄. For example, source describes brominated ketones undergoing reduction to alcohols.
  Example :

  $$\text{1-(9-Bromo-3-phenanthryl)-3-(dipentylamino)-1-propanone} \xrightarrow{\text{NaBH}_4, \text{MeOH}} \text{1-(9-Bromo-3-phenanthryl)-3-(dipentylamino)-1-propanol}$$

• Enolate Formation and Alkylation :
  The ketone’s α-hydrogen can be deprotonated to form enolates, enabling alkylation or acylation. This is similar to the Wittig reactions in source , where ketones reacted with phosphoranes.

Reactivity of the Dipentylamino Group

The tertiary amine may act as a base or participate in quaternization reactions.

Key Reactions:

• Quaternary Ammonium Salt Formation :
  Reaction with alkyl halides (e.g., methyl iodide) yields quaternary ammonium salts, as seen in source for organophosphorus compounds.
  Example :

  $$\text{1-(9-Bromo-3-phenanthryl)-3-(dipentylamino)-1-propanone} + \text{CH}_3\text{I} \rightarrow \text{1-(9-Bromo-3-phenanthryl)-3-(N,N-dipentyl-N-methylammonio)-1-propanone iodide}$$

• Protonation and Salt Formation :
  The amine can be protonated by acids (e.g., HCl) to form water-soluble salts, facilitating purification .

Multi-Step Functionalization

The compound’s modular structure allows sequential modifications. For example:

• Suzuki coupling to replace bromine with an aryl group .

• Reduction of the ketone to an alcohol .

• Quaternization of the amine .

Stability and Side Reactions

• Photodegradation : The phenanthrene moiety may undergo photochemical reactions, necessitating storage in dark conditions.

• Thermal Decomposition : Prolonged heating above 150°C could degrade the dipentylamino group, as observed in analogous amines .

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

Compound Name	Core Structure	Key Substituents	Melting Point (°C)	Yield (%)	Biological Activity	Reference
1-(9-Bromo-3-phenanthryl)-3-(dipentylamino)-1-propanone	Phenanthrene	Bromo (C9), dipentylamino	Not reported	Not reported	Not specified
3-[4-(4-Fluorophenyl)piperazin-1-yl]-1-(4,7-dimethoxybenzo[b]thiophen-2-yl)-1-propanone	Benzo[b]thiophene	Fluorophenylpiperazinyl, methoxy	131–132	96	Not specified
Aldi-4 (1-(4-chlorophenyl)-3-(1-piperidinyl)-1-propanone)	Phenyl	Chlorophenyl, piperidinyl	Not reported	Not reported	ALDH inhibitor
1-(4-Benzylphenyl)-3-(5-substituted-1,3,4-oxadiazol-2-yl)-1-propanone	Phenyl	Benzyl, oxadiazole	Not reported	Not reported	Anti-inflammatory, analgesic
Dyclonine Hydrochloride	Phenyl	Butoxyphenyl, piperidinyl	Not reported	Not reported	Local anesthetic

Key Observations :

• Aromatic Backbone Diversity : The phenanthrene core in the target compound distinguishes it from benzo[b]thiophene or simple phenyl-based analogs. Phenanthrene’s extended conjugation may enhance UV absorption or π-π stacking interactions, relevant in photochemical applications or receptor binding .
• Amine Substituents: Dipentylamino groups (vs.
• Halogen Effects : The bromine atom at C9 may increase molecular weight and influence reactivity (e.g., participation in cross-coupling reactions), contrasting with fluorine or chlorine in analogs .